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Einführung

Die Gewald-Reaktion, erstmals 1961 von Karl Gewald beschrieben, ist eine vielseitige und weit

verbreitete Multikomponentenreaktion zur Synthese hochsubstituierter 2-Aminothiophene.[1][2]

[3][4] Diese Reaktion hat sich aufgrund der leichten Verfügbarkeit der Ausgangsmaterialien, der

milden Reaktionsbedingungen und der breiten Anwendbarkeit zu einer fundamentalen

Methode in der heterocyclischen Chemie entwickelt.[1][2][4] Das 2-Aminothiophen-

Grundgerüst ist ein bedeutendes Pharmakophor und ein vielseitiger Baustein in der

medizinischen Chemie, der in einer Vielzahl von biologisch aktiven Verbindungen und

zugelassenen Medikamenten vorkommt.[5][6][7] Dieser Leitfaden bietet eine detaillierte

technische Übersicht über die Gewald-Reaktion, einschließlich ihres Mechanismus,

experimenteller Protokolle, quantitativer Daten und ihrer entscheidenden Rolle in der

Arzneimittelentwicklung.

Kernreaktion und Mechanismus
Die Gewald-Reaktion ist eine Eintopfsynthese, bei der ein Keton oder Aldehyd, eine

Verbindung mit einer aktivierten Methylengruppe (typischerweise ein α-Cyanoester oder

Malononitril) und elementarer Schwefel in Gegenwart einer Base zu einem 2-Aminothiophen

kondensiert werden.[3][8]
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Der Reaktionsmechanismus, der erst Jahrzehnte nach der Entdeckung der Reaktion aufgeklärt

wurde, umfasst drei Hauptschritte:[3]

Knoevenagel-Kondensation: Die Reaktion beginnt mit einer basenkatalysierten

Knoevenagel-Kondensation zwischen der Carbonylverbindung und der aktiven

Methylenverbindung, was zur Bildung eines stabilen α,β-ungesättigten Nitril-Intermediats

führt.[3]

Schwefeladdition: Elementarer Schwefel wird an die α-Position des Knoevenagel-Produkts

addiert. Der genaue Mechanismus dieser Addition ist nicht vollständig geklärt, es wird jedoch

angenommen, dass ein Thiolat-Intermediat gebildet wird.[3]

Ringschluss und Tautomerisierung: Das schwefelhaltige Intermediat durchläuft einen

intramolekularen Ringschluss, bei dem die Thiolatgruppe die Nitrilgruppe angreift. Eine

anschließende Tautomerisierung führt zum aromatischen 2-Aminothiophen-Produkt.[3]
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Abbildung 1: Vereinfachter Mechanismus der Gewald-Reaktion.

Variationen und moderne Modifikationen
Obwohl die Eintopf-Synthese die gebräuchlichste ist, wurden mehrere Variationen entwickelt,

um den Anwendungsbereich zu erweitern und die Effizienz zu verbessern.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Gewald_reaction
https://en.wikipedia.org/wiki/Gewald_reaction
https://en.wikipedia.org/wiki/Gewald_reaction
https://en.wikipedia.org/wiki/Gewald_reaction
https://www.benchchem.com/product/b095251?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Klassische Variationen: Die ursprünglichen Methoden von Gewald umfassten auch

zweistufige Verfahren, bei denen instabile α-Sulfanyl-Carbonylverbindungen oder deren

stabilere dimere Formen (1,4-Dithian-2,5-diole) als Ausgangsmaterialien verwendet wurden.

Diese Varianten sind heute weniger gebräuchlich, können aber für bestimmte Substrate

nützlich sein.[9]

Mikrowellen-unterstützte Synthese: Der Einsatz von Mikrowellenbestrahlung kann die

Reaktionszeiten drastisch verkürzen und die Ausbeuten verbessern.[3][10] Reaktionen, die

unter konventioneller Heizung Stunden dauern, können oft in wenigen Minuten

abgeschlossen werden.[10]

Festphasensynthese: Die Durchführung der Gewald-Reaktion auf festen Trägern erleichtert

die Aufreinigung der Produkte und eignet sich gut für die kombinatorische Chemie zur

Erstellung von Substanzbibliotheken.[2][11]

Grüne Chemie-Ansätze: Neuere Entwicklungen konzentrieren sich auf umweltfreundlichere

Methoden. Dazu gehören lösungsmittelfreie Verfahren mittels Hochgeschwindigkeits-

Kugelmühlen (Mechanochemie), die Verwendung von Wasser als Lösungsmittel oder der

Einsatz von wiederverwertbaren heterogenen Katalysatoren wie Nano-ZnO.[5][11]

Experimentelle Protokolle
Die genauen Bedingungen können je nach Substrat variieren, aber das folgende Protokoll

beschreibt eine allgemeine Vorgehensweise für eine typische Eintopf-Gewald-Reaktion.

Allgemeines Protokoll für die Synthese von 2-Aminothiophenen

Reagenzien und Aufbau: In einem geeigneten Reaktionsgefäß werden das Keton oder der

Aldehyd (1,0 Äquiv.), die aktive Methylenverbindung (1,0 Äquiv.) und elementarer Schwefel

(1,0-1,2 Äquiv.) in einem polaren Lösungsmittel wie Ethanol, Methanol oder DMF gelöst.[12]

[13]

Basenzugabe: Eine organische Base wie Morphin, Piperidin oder Triethylamin

(typischerweise 1,0 Äquiv. oder katalytische Mengen, je nach Methode) wird zur Mischung

gegeben.[9][11]
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Reaktion: Die Mischung wird bei einer Temperatur zwischen Raumtemperatur und 100 °C

gerührt.[12][13] Der Reaktionsfortschritt wird mittels Dünnschichtchromatographie (DC)

überwacht.

Aufarbeitung: Nach Abschluss der Reaktion wird das Lösungsmittel unter reduziertem Druck

entfernt. Der Rückstand wird in einem geeigneten organischen Lösungsmittel (z. B.

Ethylacetat) aufgenommen und mit Wasser oder einer verdünnten Säurelösung gewaschen,

um die Base zu entfernen.

Isolierung und Aufreinigung: Die organische Phase wird getrocknet (z. B. über Na₂SO₄),

filtriert und das Lösungsmittel wird abgedampft. Das Rohprodukt wird durch Umkristallisation

oder Säulenchromatographie aufgereinigt, um das reine 2-Aminothiophen zu erhalten.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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